N-(4-fluorobenzyl)-1-(4-(3-(4-methoxyphenyl)propanamido)benzyl)-1H-imidazole-4-carboxamide
Description
N-(4-fluorobenzyl)-1-(4-(3-(4-methoxyphenyl)propanamido)benzyl)-1H-imidazole-4-carboxamide is a useful research compound. Its molecular formula is C28H27FN4O3 and its molecular weight is 486.547. The purity is usually 95%.
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Scientific Research Applications
Nonpeptide Angiotensin II Receptor Antagonists
A series of nonpeptide angiotensin II receptor antagonists were prepared, including N-(biphenylylmethyl)imidazoles, which differ from previously reported compounds in their potent antihypertensive effect upon oral administration. The acidic group at the 2'-position of the biphenyl is essential for both high affinity for the AII receptor and good oral antihypertensive potency, with the tetrazole derivative DuP 753 being developed for hypertension treatment (Carini et al., 1991).
Antimycobacterial Activity
The structural characterization and in vitro antimycobacterial properties of a benzimidazole analogue of the antituberculosis drug candidate TBA-7371 were reported. This compound showed activity against Mycobacterium smegmatis, although no growth inhibition of Mycobacterium abscessus was observed (Richter et al., 2022).
Development of Fluorine-18-Labeled Antagonists
Fluorinated derivatives of WAY 100635 were synthesized for biological evaluation, demonstrating their potential in assessing dynamic changes in serotonin levels and providing better statistics and quantification for static measurement of 5-HT1A receptor distribution (Lang et al., 1999).
Cytotoxic and Antibacterial Studies
N-Heterocyclic carbene-silver complexes were synthesized, exhibiting cytotoxic effects on breast cancer cell lines and significant antibacterial activity. This showcases the potential of such compounds in cancer therapy and as antimicrobial agents (Patil et al., 2010).
Fluoroform in Synthesis
Fluoroform was utilized as a source of difluorocarbene for converting various nucleophiles to their difluoromethylated derivatives, demonstrating the compound's versatility in synthesizing N-CF2H heterocycles and difluoromethoxypyridines (Thomoson et al., 2014).
properties
IUPAC Name |
N-[(4-fluorophenyl)methyl]-1-[[4-[3-(4-methoxyphenyl)propanoylamino]phenyl]methyl]imidazole-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H27FN4O3/c1-36-25-13-6-20(7-14-25)8-15-27(34)32-24-11-4-22(5-12-24)17-33-18-26(31-19-33)28(35)30-16-21-2-9-23(29)10-3-21/h2-7,9-14,18-19H,8,15-17H2,1H3,(H,30,35)(H,32,34) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YPFINBGTUPWISJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCC(=O)NC2=CC=C(C=C2)CN3C=C(N=C3)C(=O)NCC4=CC=C(C=C4)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H27FN4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
486.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-fluorobenzyl)-1-(4-(3-(4-methoxyphenyl)propanamido)benzyl)-1H-imidazole-4-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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